Cas no 53605-96-2 (Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester)
53605-96-2 structure
Product Name:Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester
CAS No:53605-96-2
MF:C12H19O5PS
MW:306.31502366066
CID:356865
PubChem ID:14419480
Update Time:2025-04-19
Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester
- 1-(diethoxyphosphorylmethyl)-4-methylsulfonylbenzene
- (4-methanesulfonylbenzyl)phosphonic acid diethyl ester
- diethyl 4-methylsulfonylbenzylphosphonate
- Diethyl {[4-(methanesulfonyl)phenyl]methyl}phosphonate
- 53605-96-2
- SCHEMBL1575569
- ZKRBWPZOSYJIKA-UHFFFAOYSA-N
- Diethyl 4-(Methylsulfonyl)benzylphosphonate
- SY309671
- DTXSID20560070
-
- Inchi: 1S/C12H19O5PS/c1-4-16-18(13,17-5-2)10-11-6-8-12(9-7-11)19(3,14)15/h6-9H,4-5,10H2,1-3H3
- InChI Key: ZKRBWPZOSYJIKA-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)CP(=O)(OCC)OCC)(=O)=O
Computed Properties
- Exact Mass: 306.06917
- Monoisotopic Mass: 306.06908187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 78Ų
Experimental Properties
- PSA: 69.67
Phosphonic acid, [[4-(methylsulfonyl)phenyl]methyl]-, diethyl ester Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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